3-(2,3-Dimethylphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(2,3-dimethylphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C15H14O3/c1-9-4-3-5-14(10(9)2)11-6-12(15(17)18)8-13(16)7-11/h3-8,16H,1-2H3,(H,17,18)
• InChI Key: POBJRLNIKVOYLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=CC(=C2)O)C(=O)O)C
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID90688932
• Molecular Weight: 242.27 g/mol
• CAS RN: 1258636-43-9

Description

3-(2,3-Dimethylphenyl)-5-hydroxybenzoic acid, commonly referred to as 3-DMPHB, is a phenolic acid derivative with a wide range of applications in the scientific research field. It is a white crystalline solid with a melting point of approximately 140°C and is soluble in water and organic solvents. Due to its unique properties, 3-DMPHB is increasingly being used in a variety of laboratory experiments and research studies.

Scientific Research Applications

3-DMPHB has a wide range of applications in scientific research. It is used as a reagent for the synthesis of other compounds, such as quinolines, phenothiazines, and indoles. It is also used as a starting material for the synthesis of biologically active compounds, such as antifungal agents, antibiotics, and anti-inflammatory agents. It has also been used in the synthesis of polymers-based materials for drug delivery systems and in the development of novel materials for nanotechnology applications.

Mechanism of Action

The mechanism of action of 3-DMPHB is not yet fully understood. However, it is believed that the compound binds to specific receptors in the cell membrane, leading to the activation of intracellular signaling pathways. This results in the production of various mediators, such as nitric oxide, which can lead to a variety of physiological changes.
Biochemical and Physiological Effects
3-DMPHB has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, improve wound healing, and reduce oxidative stress. It has also been shown to have anti-cancer properties and to inhibit the growth of certain cancer cell lines. Furthermore, it has been shown to have anti-bacterial and anti-fungal properties.

Advantages and Limitations for Lab Experiments

3-DMPHB has several advantages and limitations when used in laboratory experiments. One advantage is that the compound is relatively inexpensive and easy to obtain. Furthermore, the reaction used to synthesize the compound is simple and yields a product with a purity of 95%. However, the compound is not stable in the presence of light and heat and must be stored in a cool, dark place.

Future Directions

The potential applications of 3-DMPHB are vast and there are many possible future directions for research. One potential direction is to further explore the compound’s anti-cancer properties and develop novel therapeutic agents for the treatment of cancer. Additionally, further research could be conducted to explore the compound’s potential to reduce inflammation, improve wound healing, and reduce oxidative stress. Furthermore, the compound could be used in the development of novel materials for nanotechnology applications. Finally, the compound could be used to develop new drug delivery systems for the targeted delivery of drugs to specific cells or tissues.

Synthesis Methods

The synthesis of 3-DMPHB is relatively simple and involves the reaction of 2,3-dimethylphenol with benzoic acid in the presence of a catalyst. The reaction takes place in an inert atmosphere at a temperature of 100°C and yields a product with a purity of 95%. The reaction is shown in the following equation:
2,3-Dimethylphenol + Benzoic acid → 3-(2,3-Dimethylphenyl)-5-hydroxybenzoic acid